![molecular formula C₁₁H₁₂D₃N₅O₄ B1144819 N6-Methyladenosine-d3 CAS No. 139896-43-8](/img/no-structure.png)
N6-Methyladenosine-d3
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N6-Methyladenosine-d3, also known as 6-Methyladenosine-d3 or N-Methyladenosine-d3, is a deuterium labeled N6-Methyladenosine . N6-Methyladenosine is the most prevalent internal (non-cap) modification present in the messenger RNA (mRNA) of all higher eukaryotes . It can modify viral RNAs and has antiviral activities .
Synthesis Analysis
The synthesis of N6-Methyladenosine-d3 involves complex biochemical processes. The dynamic N6-Methyladenosine level is known to be regulated by methyltransferases (also known as “writers”) and demethylases (also known as “erasers”) . The m6A writers comprise a complex with METTL3, METTL14, and WTAP, as well as additional partner proteins to add m6A on mRNAs .Molecular Structure Analysis
N6-Methyladenosine-d3 is a deuterium labeled N6-Methyladenosine . Its molecular weight is 284.29 and its formula is C11H12D3N5O4 .Chemical Reactions Analysis
N6-Methyladenosine-d3 is involved in various chemical reactions. It affects the fates of modified RNAs, including their stability, splicing, and/or translation, and thus plays important roles in posttranscriptional regulation .Physical And Chemical Properties Analysis
N6-Methyladenosine-d3 is a solid substance with a white to off-white color .Mechanism of Action
The biological functions of N6-Methyladenosine are mediated through a group of RNA binding proteins that specifically recognize the methylated adenosine on RNA. These binding proteins are named m6A readers . The YT521-B homology (YTH) domain family of proteins (YTHDF1, YTHDF2, YTHDF3, and YTHDC1) have been characterized as direct m6A readers and have a conserved m6A-binding pocket .
properties
CAS RN |
139896-43-8 |
---|---|
Product Name |
N6-Methyladenosine-d3 |
Molecular Formula |
C₁₁H₁₂D₃N₅O₄ |
Molecular Weight |
284.29 |
synonyms |
6-Methyladenosine-d3; 6-Methylamino-9-β-D-ribofuranosylpurine-d3; 6-Methylaminopurine D-riboside-d3; 6-Methylaminopurine ribonucleoside-d3; 6-Methylaminopurine riboside-d3; 9-β-D-Ribofuranosyl-N6-methylaminopurine-d3; _x000B_N-Methyladenosine-d3; N6-Methyla |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.